[4-(1,3-Benzothiazol-2-yl)piperazin-1-yl]-(oxiran-2-yl)methanone

• IUPAC Name: [4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-(oxiran-2-yl)methanone
• InChI: InChI=1S/C14H15N3O2S/c18-13(11-9-19-11)16-5-7-17(8-6-16)14-15-10-3-1-2-4-12(10)20-14/h1-4,11H,5-9H2
• InChI Key: TXQYNBLCIYSTGT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC3=CC=CC=C3S2)C(=O)C4CO4
• Molecular Formula: C14H15N3O2S
• Molecular Weight: 289.35 g/mol

Description

“[4-(1,3-Benzothiazol-2-yl)piperazin-1-yl]-(oxiran-2-yl)methanone” is a compound that contains a benzothiazole ring and a piperazine moiety. It’s structurally similar to other benzothiazole-piperazine derivatives, which have been found to exhibit various biological activities.

Synthesis Analysis

The synthesis of similar benzothiazole-piperazine derivatives involves a multi-step procedure. The structures of the synthesized compounds are characterized by IR, 1H NMR, 13C NMR, and mass spectral techniques.

Molecular Structure Analysis

The molecular structure of similar compounds has been characterized using various techniques such as IR, NMR, and mass spectral techniques. The crystal structure of a similar compound demonstrated a conventional chair conformation for the piperazine ring.

Chemical Reactions Analysis

The synthesis of similar compounds involves various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds are evaluated for drug likeness or “drugability” according to Lipinski’s rule of five (RO5).

Mechanism of Action

While the exact mechanism of action for this specific compound is not available, similar benzothiazole-piperazine derivatives act as dopamine and serotonin antagonists and are used as antipsychotic drug substances.

Future Directions

Future research could focus on the synthesis of new analogs of this compound, testing their biological activity, and further exploring their potential applications in medicinal chemistry.